Cas no 1312935-07-1 (2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide)

2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide is a heterocyclic compound featuring a fused thiopyrano-pyrimidine core with dichloro substituents and an N-oxide moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro groups enhance electrophilic properties, facilitating nucleophilic substitution reactions, while the N-oxide functionality can influence solubility and coordination behavior. Its rigid bicyclic framework offers stability and selectivity in derivatization, enabling precise modifications for target applications. The compound is particularly useful in the development of bioactive molecules, where its scaffold serves as a versatile building block for constructing complex heterocycles with potential biological activity.
2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide structure
1312935-07-1 structure
Product Name:2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide
CAS No:1312935-07-1
MF:C7H6Cl2N2OS
MW:237.106338024139
CID:1090689
PubChem ID:72183149
Update Time:2025-05-28

2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide
    • 2,4-Dichloro-7,8-dihydro-6lambda~4~-thiopyrano[4,3-d]pyrimidin-6(5H)-one
    • A906231
    • DTXSID60858640
    • 2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine6-oxide
    • 1312935-07-1
    • Inchi： 1S/C7H6Cl2N2OS/c8-6-4-3-13(12)2-1-5(4)10-7(9)11-6/h1-3H2
    • InChI Key： QQNOTZOGGDXJEV-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(CCS(C2)=O)N=C(N=1)Cl

Computed Properties

  • Exact Mass: 235.9577894g/mol
  • Monoisotopic Mass: 235.9577894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.1Ų

2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide Security Information

  • Storage Condition：Sealed in dry,2-8°C

2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A317876-1g
2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide
 1312935-07-1 95+%
1g
 $700.0 2024-04-24

2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide Suppliers

Amadis Chemical Company Limited
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(CAS:1312935-07-1)2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide
Order Number:A906231
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:23
Price ($):630.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1312935-07-1)2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide
A906231
Purity:99%
Quantity:1g
Price ($):630.0
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